1,4-Bis(dichloromethyl)benzene
Overview
Description
1,4-Bis(dichloromethyl)benzene is an organic compound with the molecular formula C8H6Cl4. It is also known by other names such as α,α,α’,α’-tetrachloro-p-xylene . The compound is used in various chemical reactions and has a molecular weight of 243.95 .
Synthesis Analysis
A microwave-assisted protocol has been developed for the synthesis of 1,4-bis(difluoromethyl)benzene from 1,4-bis(dichloromethyl)benzene and KF. This new protocol increased the yield and reduced the reaction time significantly compared to the conventional heating procedure .Molecular Structure Analysis
The molecular structure of 1,4-Bis(dichloromethyl)benzene consists of a benzene ring with two dichloromethyl groups attached at the 1 and 4 positions . The InChI code for this compound is 1S/C8H6Cl4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4,7-8H .Chemical Reactions Analysis
1,4-Bis(dichloromethyl)benzene is involved in various chemical reactions. For instance, it reacts with terephthalic acid to give terephthaloyl chloride, a precursor to Kevlar .Physical And Chemical Properties Analysis
1,4-Bis(dichloromethyl)benzene is a crystalline solid . It has a molecular weight of 243.95 .Scientific Research Applications
1. Synthesis of 1,4-bis(difluoromethyl)benzene
- Application Summary: 1,4-Bis(dichloromethyl)benzene is used as a starting material in the synthesis of 1,4-bis(difluoromethyl)benzene. This compound is an important intermediate in the preparation of 1,1,2,2,9,9,10,10-Octafluoro [2.2]paracyclophane, a precursor of parylene HT polymer, which is extensively applied in electronics and semiconductor industries .
- Methods of Application: The synthesis involves a microwave-assisted protocol where 1,4-bis(dichloromethyl)benzene reacts with potassium fluoride (KF). This new protocol increased the yield and reduced the reaction time significantly in contrast to the conventional heating procedure .
- Results or Outcomes: The synthesis resulted in a higher yield and shorter reaction time compared to conventional methods .
2. Thermophysical Property Analysis
- Application Summary: 1,4-Bis(dichloromethyl)benzene is studied for its thermophysical properties. These properties are important for understanding the behavior of the compound under different conditions and can be used in various applications, including material design and process engineering .
- Methods of Application: The thermophysical properties are determined using dynamic data analysis as implemented in the NIST ThermoData Engine software package .
- Results or Outcomes: The results of these studies provide a collection of critically evaluated thermophysical property data for 1,4-Bis(dichloromethyl)benzene .
3. Synthesis of Terephthaloyl Chloride
- Application Summary: 1,4-Bis(dichloromethyl)benzene is used in the industrial synthesis of terephthaloyl chloride, a precursor to Kevlar . Kevlar is a heat-resistant and strong synthetic fiber, typically used in bulletproof vests and other high-strength applications.
- Methods of Application: The compound is prepared by the chlorination of para-xylene and then reacts with terephthalic acid to give terephthaloyl chloride .
- Results or Outcomes: The outcome of this process is the production of terephthaloyl chloride, which is a key ingredient in the manufacture of Kevlar .
4. Reaction with Sulfur Dioxide
- Application Summary: 1,4-Bis(dichloromethyl)benzene reacts with sulfur dioxide to give the same acid chloride and thionyl chloride . These compounds have various applications in organic synthesis.
- Methods of Application: The reaction involves the direct combination of 1,4-Bis(dichloromethyl)benzene with sulfur dioxide .
- Results or Outcomes: The reaction results in the formation of acid chloride and thionyl chloride .
5. Synthesis of Parylene HT Polymer
- Application Summary: 1,4-Bis(dichloromethyl)benzene is used in the synthesis of 1,1,2,2,9,9,10,10-Octafluoro [2.2]paracyclophane, a precursor of parylene HT polymer . Parylene HT is extensively applied in electronics and semiconductor industries .
- Methods of Application: The synthesis involves a microwave-assisted protocol where 1,4-bis(dichloromethyl)benzene reacts with potassium fluoride (KF). This new protocol increased the yield and reduced the reaction time significantly in contrast to the conventional heating procedure .
- Results or Outcomes: The synthesis resulted in a higher yield and shorter reaction time compared to conventional methods .
6. Photochemical Chlorination
- Application Summary: 1,4-Bis(dichloromethyl)benzene can be easily prepared from 1,4-bis(difluoromethyl)benzene through photochemical chlorination . This reaction is important in the preparation of 1,4-bis(chlorodifluoromethyl)benzene, an important intermediate in the preparation of 1,1,2,2,9,9,10,10-Octafluoro [2.2]paracyclophane .
- Methods of Application: The reaction involves the direct combination of 1,4-Bis(difluoromethyl)benzene with chlorine under photochemical conditions .
- Results or Outcomes: The reaction results in the formation of 1,4-Bis(dichloromethyl)benzene .
properties
IUPAC Name |
1,4-bis(dichloromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4,7-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOWDXSFJQOEFSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(Cl)Cl)C(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40871190 | |
Record name | 1,4-Bis(dichloromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40871190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Bis(dichloromethyl)benzene | |
CAS RN |
7398-82-5 | |
Record name | 1,4-Bis(dichloromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7398-82-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha,alpha,alpha',alpha'-Tetrachloro-p-xylene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007398825 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | α,α,α',α'-tetrachloro-p-xylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.177 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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